Cas no 140440-46-6 (6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel-)
![6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel- structure](https://www.kuujia.com/scimg/cas/140440-46-6x300.png)
140440-46-6 structure
Product Name:6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel-
CAS No:140440-46-6
Molecular Formula:C12H15N5O3
Molecular Weight:277.2792
CID:154166
PubChem ID:135538748
6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel- Properties
Names and Identifiers
-
- 6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel-
- 2-amino-9-[(1S,4R,5S)-4,5-bis(hydroxymethyl)cyclopent-2-en-1-yl]-3H-purin-6-one
- 2-amino-9-[(1S,4R,5S)-4,5-bis(hydroxymethyl)cyclopent-2-en-1-yl]-1H-purin-6-one
- (+-)-9-[4'.beta.,5'.alpha.-Bis(hydroxymethyl)cyclopent-2'-en-1'.beta.-yl]-guanine
- 140440-46-6
- (+-)-9-(4'beta,5'alpha-Bis(hydroxymethyl)cyclopent-2'-en-1'beta-yl)-guanine
- DTXSID70161394
-
- InChIKey: MQVGMNRAORLGHR-FXQIFTODSA-N
- Inchi: InChI=1S/C12H15N5O3/c13-12-15-10-9(11(20)16-12)14-5-17(10)8-2-1-6(3-18)7(8)4-19/h1-2,5-8,18-19H,3-4H2,(H3,13,15,16,20)/t6-,7-,8-/m0/s1
- SMILES: OC[C@@H]1C=C[C@H](N2C=NC3C(N=C(NC2=3)N)=O)[C@H]1CO
Computed Properties
- Exact Mass: 277.11765
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 3
- Monoisotopic Mass: 277.11748936g/mol
- Heavy Atom Count: 20
- Complexity: 466
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.4
- Topological Polar Surface Area: 126Ų
Experimental Properties
- PSA: 125.76
6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel- Related Literature
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Mònica Soler,Wolfgang Wernsdorfer,Ziming Sun,John C. Huffman,David N. Hendrickson,George Christou Chem. Commun., 2003, 2672-2673
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Hong Zheng,Qin Ding,Chen Li,Wei Chen,Xiaoqiang Chen,Qin Lin,Desheng Wang,Youliang Weng,Duo Lin Anal. Methods, 2022,14, 4161-4173
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